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Compound of Interest

Compound Name: BMS-986034

Cat. No.: B15603655 Get Quote

Disclaimer: Publicly available information on the long-term in vivo effects of BMS-986034 is

limited. The following application notes and protocols are structured based on standard

practices in drug development and preclinical research to serve as a template for researchers.

The signaling pathway is based on the known mechanism of BMS-986034 as a GPR119

agonist.

Introduction
BMS-986034 is an orally active agonist of the G protein-coupled receptor 119 (GPR119).[1]

GPR119 is primarily expressed in pancreatic beta cells and intestinal L-cells and is involved in

glucose homeostasis. This document outlines protocols for assessing the long-term in vivo

effects of BMS-986034, with a focus on efficacy and safety in preclinical models.

Signaling Pathway
The activation of GPR119 by an agonist like BMS-986034 is expected to initiate a downstream

signaling cascade that enhances glucose-dependent insulin secretion and promotes the

release of incretin hormones such as glucagon-like peptide-1 (GLP-1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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